Cas no 2687-27-6 (1,3-Bis[2-(4-aminophenyl)-2-propyl]benzene)

1,3-Bis[2-(4-aminophenyl)-2-propyl]benzene is a high-purity aromatic diamine compound characterized by its symmetrical molecular structure and dual amine functionalities. Its key advantages include excellent thermal stability and reactivity, making it suitable for use as a monomer in polyimide and epoxy resin synthesis. The compound’s rigid backbone contributes to enhanced mechanical and thermal properties in polymer matrices, while its amine groups facilitate crosslinking in high-performance coatings and adhesives. Its well-defined structure ensures consistent performance in advanced material applications, particularly in aerospace, electronics, and composite industries. The product is typically handled under controlled conditions due to its sensitivity to moisture and oxidation.
1,3-Bis[2-(4-aminophenyl)-2-propyl]benzene structure
2687-27-6 structure
Product Name:1,3-Bis[2-(4-aminophenyl)-2-propyl]benzene
CAS No:2687-27-6
MF:C24H28N2
MW:344.492526054382
MDL:MFCD00274255
CID:284295
PubChem ID:135726894
Update Time:2025-10-14

1,3-Bis[2-(4-aminophenyl)-2-propyl]benzene Chemical and Physical Properties

Names and Identifiers

    • Benzenamine,4,4'-[1,3-phenylenebis(1-methylethylidene)]bis-
    • 1,3-Bis[2-(4-aminophenyl)-2-propyl]benzene
    • 4,4'‐(1,3‐PHENYLENEDIISOPROPYLIDENE)BISANILINE
    • 4-[2-[3-[2-(4-aminophenyl)propan-2-yl]phenyl]propan-2-yl]aniline
    • 4,4'-(1,3-Phenylenediisopropylidene)bisaniline
    • Bisaniline M
    • α,α'-Bis(4-aminophenyl)-1,3-diisopropylbenzene
    • 4,4'-(1,3-Phenylenebis(propane-2,2-diyl))dianiline
    • 4-(1-{3-[1-(4-aminophenyl)-isopropyl]phenyl}-isopropyl)phenylamine
    • 4-(2-{3-[2-(4-AMINOPHENYL)PROPAN-2-YL]PHENYL}PROPAN-2-YL)ANILINE
    • KWOIWTRRPFHBSI-UHFF
    • MDL： MFCD00274255
    • Inchi： 1S/C24H28N2/c1-23(2,17-8-12-21(25)13-9-17)19-6-5-7-20(16-19)24(3,4)18-10-14-22(26)15-11-18/h5-16H,25-26H2,1-4H3
    • InChI Key： KWOIWTRRPFHBSI-UHFFFAOYSA-N
    • SMILES： NC1C=CC(=CC=1)C(C)(C)C1C=CC=C(C=1)C(C)(C)C1C=CC(=CC=1)N

Computed Properties

  • Exact Mass: 344.22500
  • Monoisotopic Mass: 344.225
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 26
  • Rotatable Bond Count: 4
  • Complexity: 399
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 52
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: 6.2

Experimental Properties

  • Color/Form: Powder
  • Density: 1.074
  • Melting Point: 113.0 to 117.0 deg-C
  • Boiling Point: 501 °C at 760 mmHg
  • Flash Point: 308.8 °C
  • Refractive Index: 1.609
  • PSA: 52.04000
  • LogP: 6.66520
  • Solubility: Not determined

1,3-Bis[2-(4-aminophenyl)-2-propyl]benzene Security Information

1,3-Bis[2-(4-aminophenyl)-2-propyl]benzene Customs Data

  • HS CODE：2921590090
  • Customs Data：

    China Customs Code:

    2921590090

    Overview:

    2921590090. Other aromatic polyamines and derivatives and their salts. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2921590090. other aromatic polyamines and their derivatives; salts thereof. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:30.0%

1,3-Bis[2-(4-aminophenyl)-2-propyl]benzene Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
YUN NAN XI LI SHENG WU JI SHU GU FEN Co., Ltd.
BBP80812-5mg
1,3-Bis[2-(4-aminophenyl)-2-propyl]benzene
 2687-27-6 98.0%
5mg
 ¥160 2021-05-07
SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd.
B871163-25g
1,3-Bis[2-(4-aminophenyl)-2-propyl]benzene
 2687-27-6 98%
25g
 ￥586.00 2022-09-29
SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd.
B871163-5g
1,3-Bis[2-(4-aminophenyl)-2-propyl]benzene
 2687-27-6 98%
5g
 ￥142.00 2022-09-29
SHANG HAI XIAN DING Biotechnology Co., Ltd.
B3853-25g
1,3-Bis[2-(4-aminophenyl)-2-propyl]benzene
 2687-27-6 98.0%(GC&T)
25g
 ￥460.0 2022-05-30
TI XI AI ( SHANG HAI ) HUA CHENG GONG YE FA ZHAN Co., Ltd.
B3853-25G
1,3-Bis[2-(4-aminophenyl)-2-propyl]benzene
 2687-27-6 >98.0%(GC)(T)
25g
 ¥430.00 2024-04-16
SHANG HAI XIAN DING Biotechnology Co., Ltd.
PW387-1g
1,3-Bis[2-(4-aminophenyl)-2-propyl]benzene
 2687-27-6 98.0%(GC&T)
1g
 ￥108.0 2022-05-30
SHANG HAI XIAN DING Biotechnology Co., Ltd.
PW387-5g
1,3-Bis[2-(4-aminophenyl)-2-propyl]benzene
 2687-27-6 98.0%(GC&T)
5g
 ￥222.0 2022-05-30
abcr
AB288953-25 g
4,4'-(1,3-Phenylenediisopropylidene)bisaniline, 98%; .
 2687-27-6 98%
25g
 €59.10 2023-04-26
XI GE MA AO DE LI QI （ SHANG HAI ） MAO YI Co., Ltd.
450480-100G
1,3-Bis[2-(4-aminophenyl)-2-propyl]benzene
 2687-27-6
100g
 ¥1156.94 2023-12-06
eNovation Chemicals LLC
D755448-100g
4,4'-(1,3-PHENYLENEDIISOPROPYLIDENE)BISANILINE
 2687-27-6 98.0%
100g
 $300 2023-05-17

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